molecular formula C11H9NO2 B8738088 3-Methoxyquinoline-5-carbaldehyde

3-Methoxyquinoline-5-carbaldehyde

Cat. No.: B8738088
M. Wt: 187.19 g/mol
InChI Key: HOPFINDBXLGBEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxyquinoline-5-carbaldehyde is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NO2

Molecular Weight

187.19 g/mol

IUPAC Name

3-methoxyquinoline-5-carbaldehyde

InChI

InChI=1S/C11H9NO2/c1-14-9-5-10-8(7-13)3-2-4-11(10)12-6-9/h2-7H,1H3

InChI Key

HOPFINDBXLGBEL-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=CC=C2N=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of intermediate A.ii (10 g) in THF (250 ml) cooled to −78° C., was added n-BuLi (22 ml). After 15 min, a solution of DMF (10 ml) in ether (20 ml) was quickly added. The solution was stirred 15 min and EtOH (5 ml), followed by 1M NaHSO4 (40 ml), was added. After warming to rt, the organic layer was diluted with EA (100 ml). The two layers were separated and the aq. layer was extracted once with EA (100 ml). The combined org. layers were washed with brine and concentrated to dryness. The residue was chromatographed (EA-Hex 1-2 then 1-1) to afford the title compound (4.75 g) as a yellowish solid.
Quantity
22 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
reactant
Reaction Step Four
Name
Quantity
250 mL
Type
reactant
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six

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